Cas no 4017-60-1 (Cyclododecanecarboxylic acid, 2-oxo-, ethyl ester)

• Product name: Cyclododecanecarboxylic acid, 2-oxo-, ethyl ester
• CAS No: 4017-60-1
• MF: C₁₅H₂₆O₃
• MW: 254.36514
• CID: 1512331
• PubChem ID: 4463978

Cyclododecanecarboxylic acid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclododecanecarboxylic acid, 2-oxo-, ethyl ester
• ethyl 2-oxocyclododecane-1-carboxylate
• AKOS024329808
• carbethoxycyclododecanone
• 2-carboethoxycyclododecanone
• DTXSID10403563
• 4017-60-1
• ZFGBLKFUXOMVBB-UHFFFAOYSA-N
• carboethoxycyclododecanone
• SCHEMBL10792572
• ETHYL 2-OXOCYCLODODECANECARBOXYLATE
• 2-ethoxycarbonylcyclododecanone

• Inchi： InChI=1S/C15H26O3/c1-2-18-15(17)13-11-9-7-5-3-4-6-8-10-12-14(13)16/h13H,2-12H2,1H3
• InChI Key： ZFGBLKFUXOMVBB-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CCCCCCCCCCC1=O

Computed Properties

• Exact Mass: 254.18828
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37